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Compound of Interest

Compound Name: Fenaclon

Cat. No.: B1594413

Executive Summary: The Precautionary Principle in
Practice

Fenaclon, also known as 3-chloro-N-(2-phenylethyl)propanamide, is an anticonvulsant for
which detailed toxicological data and occupational exposure limits have not been established.
[1][2][3] The absence of a complete Safety Data Sheet (SDS) necessitates a highly cautious
approach to handling, grounded in the precautionary principle. This guide provides a framework
for establishing safe handling procedures, with a primary focus on the selection and use of
appropriate Personal Protective Equipment (PPE). The core directive of this document is to
empower researchers to conduct a thorough risk assessment and implement robust safety
controls.

Hazard Analysis: Inferring Risk from Chemical
Structure

While specific toxicity data for Fenaclon is lacking, an analysis of its chemical structure, 3-
chloro-N-(2-phenylethyl)propanamide, allows for the inference of potential hazards. The
presence of a chlorinated amide functional group suggests that the compound could be a skin
and eye irritant.[4][5] Similar chemical structures have been associated with acute oral, dermal,
and inhalation toxicity, and in some cases, mutagenicity.[6] Therefore, it is prudent to handle
Fenaclon as a potentially hazardous substance.

Table 1: Physicochemical Properties of Fenaclon
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Property Value Source
CAS Number 306-20-7 [11[2][3]
Molecular Formula C11H14CINO [11[2][3]
Molecular Weight 211.69 g/mol [3]
Melting Point 58.9-59.5 °C [1]
Boiling Point 398.6 °C at 760 mmHg [1]
Flash Point 194.9 °C [1]

The Cornerstone of Safety: Risk Assessment
Workflow

Before any work with Fenaclon commences, a comprehensive, documented risk assessment
iIs mandatory. This process should be a collaborative effort between the researcher, the
principal investigator, and the institution's Environmental Health and Safety (EHS) department.

Caption: Risk Assessment Workflow for Handling Fenaclon.

Personal Protective Equipment (PPE): A Multi-
Layered Defense

Given the unknown hazard profile of Fenaclon, a conservative approach to PPE selection is
warranted. The following recommendations are a baseline; the laboratory-specific risk
assessment may necessitate additional or more stringent measures.

Primary Engineering Controls: The First Line of Defense

All handling of solid or dissolved Fenaclon that has the potential to generate dust, aerosols, or
vapors must be conducted in a certified chemical fume hood.

Body Protection

A flame-resistant lab coat is the minimum requirement. For procedures with a higher risk of
splashes or spills, chemical-resistant coveralls should be considered.
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Hand Protection

Given that dermal contact is a primary route of exposure, glove selection is critical.

» Glove Type: Nitrile gloves are a suitable initial choice for incidental contact. However, due to
the lack of specific chemical resistance data for Fenaclon, it is advisable to wear two pairs of
nitrile gloves ("double-gloving™).

e Glove Thickness: A minimum thickness of 4 mil is recommended. For tasks with a higher risk
of mechanical damage, heavier-duty gloves should be used.

e Glove Change Frequency: Gloves should be changed immediately upon known or suspected
contact with Fenaclon. In the absence of contact, gloves should be changed at regular
intervals (e.g., every 30-60 minutes) to minimize the risk of permeation.

Eye and Face Protection

ANSI Z87.1-compliant safety glasses with side shields are mandatory at all times in the
laboratory. When handling Fenaclon outside of a fume hood (e.g., during transport), or when
there is a significant splash risk, a face shield should be worn in addition to safety glasses.

Respiratory Protection

If the risk assessment indicates a potential for inhalation exposure that cannot be adequately
controlled by a fume hood (e.qg., large-scale handling, spill cleanup), respiratory protection is
required. A NIOSH-approved respirator with P100 (particulate) cartridges is recommended. All
personnel required to wear respirators must be medically cleared, trained, and fit-tested as part
of a comprehensive respiratory protection program.

Table 2: Summary of Recommended PPE for Fenaclon Handling
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Task Body Hand EyelFace Respiratory
as
Protection Protection Protection Protection
Weighing/Handli Double Nitrile Not required if in
) Lab Coat Safety Glasses
ng Solids Gloves fume hood
Preparing Double Nitrile Not required if in
) Lab Coat Safety Glasses
Solutions Gloves fume hood
Chemical- o ]
Large-Scale ] Double Nitrile Safety Glasses &  As per risk
_ Resistant ,
Operations Gloves Face Shield assessment
Coveralls
Chemical- NIOSH-approved
) ] Heavy-Duty Safety Glasses & ] )
Spill Cleanup Resistant o ) respirator with
Nitrile Gloves Face Shield ]
Coveralls P100 cartridges

Operational and Disposal Plans
Standard Operating Procedure (SOP) for Handling

Fenaclon

e Preparation:

o Don all required PPE as outlined in Table 2.

o Ensure a chemical fume hood is operational and certified.

o Prepare a designated waste container for Fenaclon-contaminated materials.

o Have a spill kit readily accessible.

e Handling:

o Conduct all manipulations of solid Fenaclon within the fume hood to minimize inhalation

risk.

o Use a spatula or other appropriate tool to handle the solid; avoid creating dust.
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o When preparing solutions, add the solid to the solvent slowly to prevent splashing.

e Post-Handling:

o Decontaminate all surfaces and equipment with an appropriate solvent (e.g., 70%
ethanol), followed by soap and water.

o Doff PPE in the correct order to prevent cross-contamination.

o Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan

All Fenaclon waste, including empty containers, contaminated PPE, and experimental
materials, must be disposed of as hazardous chemical waste. Consult your institution's EHS
department for specific disposal procedures. Do not dispose of Fenaclon down the drain or in
the regular trash.

Emergency Procedures: Planning for the
Unexpected
Spill Response

e Small Spill (in a fume hood):
o Alert others in the immediate area.

o Wearing appropriate PPE, absorb the spill with a chemical absorbent pad or inert material
(e.g., vermiculite).

o Place the absorbent material in a sealed container for hazardous waste disposal.
o Decontaminate the area with an appropriate solvent and then soap and water.

o Large Spill (outside a fume hood):
o Evacuate the immediate area.

o Alert your supervisor and institutional EHS.
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o Prevent others from entering the area.

o Only trained personnel with appropriate respiratory protection should attempt to clean up
the spill.

Personnel Exposure

» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes. Remove contaminated clothing. Seek medical attention.

» Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.

« Inhalation: Move to fresh air. If breathing is difficult, seek immediate medical attention.

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Caption: Immediate First Aid for Fenaclon Exposure.

Conclusion: A Culture of Safety

The handling of any chemical with an incomplete hazard profile, such as Fenaclon, demands
the highest standards of safety and a commitment to a robust safety culture. This guide
provides a foundational framework for developing laboratory-specific procedures. It is the
responsibility of every researcher to approach this work with diligence, to seek guidance from
EHS professionals, and to prioritize personal and collective safety above all else.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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